Chrysanthemoyl chloride
Overview
Description
Synthesis Analysis
A series of novel chrysanthemic acid esters can be synthesized from aldehyde and chrysanthemic acid . The general route for the synthesis of these compounds involves the reaction of intermediates with chrysanthemoyl chloride .Molecular Structure Analysis
The molecular structure of Chrysanthemoyl chloride is represented by the formula C10H15ClO . More detailed structural information can be obtained from specialized databases or chemical analysis .Chemical Reactions Analysis
Chrysanthemoyl chloride can undergo various chemical reactions. For instance, it can be used in the synthesis of benzimidazole derivatives . It can also undergo racemization when treated with a catalytic amount of Lewis acid followed by hydrolysis .Scientific Research Applications
Racemization of Chrysanthemic Acid
Specific Scientific Field
This application falls under the field of Organic Chemistry .
Summary of the Application
Chrysanthemoyl chloride is used in the racemization of chrysanthemic acid. This process involves the conversion of one enantiomer to a mixture of both enantiomers, effectively reducing the optical activity of the compound.
Methods of Application or Experimental Procedures
The racemization of chrysanthemic acid is achieved by treating chrysanthemoyl chloride with a catalytic amount of Lewis acid followed by hydrolysis .
Results or Outcomes
The result of this process is the facile racemization of chrysanthemic acid .
Synthesis of Homochrysanthemic Acid
Specific Scientific Field
This application is also in the field of Organic Chemistry .
Summary of the Application
Chrysanthemoyl chloride is used in the synthesis of homochrysanthemic acid, a compound related to chrysanthemic acid.
Methods of Application or Experimental Procedures
The synthesis of homochrysanthemic acid is achieved by the Arndt-Eistert reaction of chrysanthemoyl chloride with diazomethane. The structure of the resulting homo-acid is confirmed by ozonolysis to give acetone and homocaronic acid .
Results or Outcomes
The result of this process is the production of homochrysanthemic acid, with a melting point of 80-80.5°C .
Synthesis of Chrysanthemic Acid Esters
Summary of the Application
Chrysanthemoyl chloride is used in the synthesis of chrysanthemic acid esters, which are essential building blocks of the pyrethroids, a class of natural insecticides .
Methods of Application or Experimental Procedures
The synthesis of chrysanthemic acid esters involves a novel improved method for the acetalization of aldehydes with glycerol . The acetalization reactions are carried out by treatment of carbonyl compounds with alcohols in the presence of an acid catalyst and proceed with azeotropic removal of water .
Results or Outcomes
The result of this process is the preparation of chrysanthemic acid esters compounds .
Insecticidal Ester Synthesis
Summary of the Application
Chrysanthemoyl chloride is used in the synthesis of insecticidal esters of chrysanthemic and pyrethric acids .
Methods of Application or Experimental Procedures
The synthesis of insecticidal esters involves the addition of chrysanthemoyl chloride to a solution of ether and pyridine .
Results or Outcomes
The result of this process is the production of insecticidal esters that are more than ten times more toxic than allethrin to house-flies .
Synthesis of Novel Chrysanthemic Acid Esters
Summary of the Application
Chrysanthemoyl chloride is used in the synthesis of novel chrysanthemic acid esters, which have strong insecticidal activities to house and agricultural insects with low toxicities to mammals and plants .
Methods of Application or Experimental Procedures
The synthesis of these novel esters involves treating chrysanthemoyl chloride with lidine mixed with dry pyridine and dry toluene .
Results or Outcomes
The result of this process is the preparation of novel chrysanthemic acid esters that have strong insecticidal activities .
Synthesis of Heterocyclic Compounds
Summary of the Application
Chrysanthemoyl chloride is used in the synthesis of heterocyclic compounds .
Methods of Application or Experimental Procedures
The synthesis of heterocyclic compounds involves treating chrysanthemoyl chloride with a suitable reagent .
Results or Outcomes
The result of this process is the production of heterocyclic compounds .
Safety And Hazards
properties
IUPAC Name |
2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carbonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15ClO/c1-6(2)5-7-8(9(11)12)10(7,3)4/h5,7-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNTCVNLNEOVBEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1C(C1(C)C)C(=O)Cl)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50931698 | |
Record name | 2,2-Dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50931698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Chrysanthemoyl chloride | |
CAS RN |
14297-81-5, 4489-14-9, 53955-46-7 | |
Record name | Chrysanthemic acid chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14297-81-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1R-trans)-2,2-Dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarbonyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004489149 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chrysanthemoyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014297815 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (1R-cis)-2,2-Dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarbonyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053955467 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,2-Dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50931698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Chrysanthemoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.738 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (1R-cis)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.515 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (1R-trans)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.529 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Citations
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